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Compound of Interest

Compound Name: 2-Nitrobenzaldehyde

Cat. No.: B1664092

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for
2-Nitrobenzaldehyde (CAS No. 552-89-6). The information herein is intended to equip
laboratory personnel with the knowledge necessary to handle this chemical responsibly,
minimizing risks and ensuring a safe working environment.

Chemical and Physical Properties

2-Nitrobenzaldehyde is a yellow crystalline solid.[1] It is an aromatic aldehyde with a nitro
group attached to the benzaldehyde ring.[1] This structure influences its reactivity and
biological activity.[1]

Hazard Identification and Classification

2-Nitrobenzaldehyde is classified as a hazardous substance.[2] It is harmful if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[3]

Table 1: GHS Hazard Classification for 2-Nitrobenzaldehyde
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Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed
Skin corrosion/irritation Category 2 H315: Causes skin irritation
Serious eye damage/eye H319: Causes serious eye

N Category 2 N

irritation irritation

Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (respiratory Category 3 o
o irritation
tract irritation)

Diagram 1: GHS Hazard Pictograms for 2-Nitrobenzaldehyde
GHS Pictogram for 2-Nitrobenzaldehyde.

Quantitative Safety Data

A summary of key quantitative safety data for 2-Nitrobenzaldehyde is provided in Table 2. This
information is crucial for risk assessment and the implementation of appropriate safety

measures.

Table 2: Quantitative Safety Data for 2-Nitrobenzaldehyde
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Parameter Value Reference

Physical Properties

Molecular Formula C7HsNOs3

Molecular Weight 151.12 g/mol

Melting Point 41 -44°C (105.8 - 111.2 °F)
Boiling Point 153 °C (307.4 °F) @ 23 mmHg
Flash Point > 110 °C (> 230 °F)

Toxicity Data

Acute Oral Toxicity (LD50,

600 mg/kg
Mouse)
Exposure Limits
Oregon PEL (Particulates not
otherwise regulated - Total 10 mg/m3
Dust)
Oregon PEL (Particulates not
otherwise regulated - 5 mg/m3
Respirable Fraction)
Michigan Exposure Limits
(Particulates not otherwise 5 mg/m3
regulated, Respirable dust)
NFPA 704 Rating
Health 2
Flammability 1
Reactivity 0
HMIS Rating
Health Hazard 2
Fire Hazard 1
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Reactivity 0

Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is paramount when working with 2-
Nitrobenzaldehyde.

4.1. Personal Protective Equipment (PPE)
A comprehensive set of PPE must be worn at all times when handling this chemical.

o Eye/Face Protection: Chemical safety goggles or safety glasses with side-shields are
mandatory. A face shield may be necessary when there is a splash hazard.

« Skin Protection: Nitrile rubber gloves should be worn and inspected for integrity before use. A
lab coat or a chemical-resistant apron is also required.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If dust is generated, a particulate respirator (e.g., N95) should be
used.

4.2. Engineering Controls

« Ventilation: Use process enclosures, local exhaust ventilation, or other engineering controls
to maintain airborne levels below recommended exposure limits. A chemical fume hood is
highly recommended for all manipulations of 2-Nitrobenzaldehyde.

4.3. Handling and Storage

« Handling: Avoid all personal contact, including inhalation of dust. Do not ingest or breathe
dust. Wash hands thoroughly after handling. Empty containers may pose a fire risk and
should be handled with care.

» Storage: Store in a cool, dry, and well-ventilated place. Keep containers tightly closed and in
their original packaging. Store away from incompatible materials such as strong oxidizing
agents, bases, and acids.
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Diagram 2: Experimental Workflow for Handling 2-Nitrobenzaldehyde
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Safe handling workflow for 2-Nitrobenzaldehyde.

First Aid Measures

In the event of exposure, immediate action is critical.

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. If breathing is difficult, give oxygen. If not breathing, provide artificial respiration.
Seek immediate medical attention.

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water. If skin irritation occurs, seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get
medical advice/attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Accidental Release Measures

e Minor Spills: Remove all ignition sources. Clean up spills immediately. Use dry clean-up
procedures and avoid generating dust. Place the spilled material in a suitable, labeled
container for waste disposal.

e Major Spills: Evacuate unnecessary personnel. Alert emergency responders. Wear
appropriate PPE, including respiratory protection. Prevent the spill from entering drains or
waterways.

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide. For large fires, a water spray or fog can be used.

e Unsuitable Extinguishing Media: Do not use a heavy water stream.
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e Specific Hazards: The product is combustible and may burn if ignited. Combustion may
produce carbon oxides (CO, COz2) and nitrogen oxides (NOx). Dust clouds may form an
explosive mixture with air.

Stability and Reactivity

» Chemical Stability: 2-Nitrobenzaldehyde is stable under normal ambient and anticipated
storage and handling conditions. It is noted to be air-sensitive.

e Incompatible Materials: Avoid contact with strong oxidizing agents, bases, and strong acids.

e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO3).

Disposal Considerations

Dispose of 2-Nitrobenzaldehyde and its containers in accordance with local, regional, and
national regulations. Do not allow the chemical to enter drains or waterways. Contaminated
packaging should be treated as hazardous waste.

This guide is intended to be a comprehensive resource for the safe handling of 2-
Nitrobenzaldehyde. It is not a substitute for a thorough review of the Safety Data Sheet (SDS)
provided by the manufacturer and adherence to all institutional safety protocols. Always
prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Nitrobenzaldehyde: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664092#safety-precautions-and-handling-of-2-
nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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